Cas no 88974-61-2 (1,2-Cyclohexanedione, 3-hexyl-)

• Product Name: 1,2-Cyclohexanedione, 3-hexyl-
• CAS No: 88974-61-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 617480
• PubChem ID: 71321133
• Update Time: 2025-04-19

1,2-Cyclohexanedione, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedione, 3-hexyl-
• 3-hexylcyclohexane-1,2-dione
• DTXSID30750980
• 88974-61-2

• Inchi： 1S/C12H20O2/c1-2-3-4-5-7-10-8-6-9-11(13)12(10)14/h10H,2-9H2,1H3
• InChI Key： FGIMSSRTSQSRAC-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC1CCCCCC)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų